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Compound of Interest

Compound Name:
2-(Aminomethyl)-N-cyclohexyl-N-

methylaniline

CAS No.: 893752-73-3

Cat. No.: B1385925

Get Quote

Executive Summary & Chemical Identity
Bromhexine Impurity C is the des-bromo analog of the active pharmaceutical ingredient (API).

Unlike oxidative degradation products (e.g., Impurity E/N-oxide), Impurity C is primarily a

process-related impurity arising from the carryover of non-brominated precursors during the

synthesis of the benzylamine core.

Its presence indicates a failure in the upstream halogenation control of the starting material or

insufficient purification of the intermediate 2-nitrobenzyl bromide or 2-aminobenzaldehyde.[1]

Chemical Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1385925#bc-rfq
https://www.allmpus.com/bromhexine-ep-impurity-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Attribute Detail

Common Name Bromhexine Impurity C (EP/BP)

Chemical Name N-(2-Aminobenzyl)-N-methylcyclohexanamine

CAS Number 57365-08-9

Molecular Formula C₁₄H₂₂N₂

Molecular Weight 218.34 g/mol

Structural Difference
Lacks the two bromine atoms at positions 3 and

5 of the aniline ring found in Bromhexine.[1][2]

Regulatory Status

Specified impurity in European Pharmacopoeia

(Ph.[1][3][4][5] Eur.) and British Pharmacopoeia

(BP).

Mechanism of Formation
The formation of Impurity C follows a "Parallel Synthesis Track." It does not typically form

through the degradation of the final Bromhexine molecule (which would require high-energy

reductive debromination).[1] Instead, it is synthesized alongside the API when the starting

material is impure.

The Root Cause: Incomplete Bromination
The standard industrial synthesis of Bromhexine involves the coupling of a benzaldehyde or

benzyl bromide derivative with N-methylcyclohexylamine. The critical control point is the purity

of the aromatic ring precursor.

If the starting material 2-amino-3,5-dibromobenzaldehyde contains traces of unbrominated 2-

aminobenzaldehyde, this impurity undergoes the exact same sequence of reduction, activation,

and amination as the main drug substance.[1]

Reaction Pathway Analysis
The mechanism proceeds through three distinct stages where the impurity mimics the API

precursors:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.allmpus.com/bromhexine-ep-impurity-c
https://veeprho.com/impurities/bromhexine-ep-impurity-c/
https://www.allmpus.com/bromhexine-ep-impurity-c
https://cymitquimica.com/products/4Z-B-374/57365-08-9/bromhexine-ep-impurity-c/
https://synthinkchemicals.com/product-category/impurities/bromhexine/
https://www.researchgate.net/figure/Structures-of-Bromhexine-and-impurities-described-in-the-European-Pharmacopeia-monograph_fig1_365630703
https://www.allmpus.com/bromhexine-ep-impurity-c
https://www.allmpus.com/bromhexine-ep-impurity-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor Contamination: The synthesis begins with 2-aminobenzaldehyde.[1] This must be

brominated to form 2-amino-3,5-dibromobenzaldehyde.[1]

Failure Mode: If bromination is incomplete, 2-aminobenzaldehyde remains.[1]

Parallel Reduction: Both the main precursor and the impurity are reduced (typically using

NaBH₄) to their respective benzyl alcohols.

Main Path: 2-Amino-3,5-dibromobenzyl alcohol.[1][6]

Impurity Path: 2-Aminobenzyl alcohol.[1][6]

Parallel Coupling (The Formation Step): The benzyl alcohols are activated (e.g., via thionyl

chloride to benzyl chlorides) and reacted with N-methylcyclohexylamine.[1]

The unbrominated benzyl chloride reacts with the amine to form Impurity C.

Visualization of the Mechanism
The following diagram illustrates the parallel pathways. The red path denotes the formation of

Impurity C.

Start: 2-Amino-3,5-dibromobenzaldehyde
(Correct Precursor)

Intermediate A:
2-Amino-3,5-dibromobenzyl alcohol

Reduction (NaBH4)

Impurity: 2-Aminobenzaldehyde
(Unbrominated Contaminant)

Intermediate B:
2-Aminobenzyl alcohol

Reduction (NaBH4)

Activated Intermediate:
2-Amino-3,5-dibromobenzyl chloride

Chlorination (SOCl2)

Activated Impurity:
2-Aminobenzyl chloride

Chlorination (SOCl2)

PRODUCT: Bromhexine HCl
(Di-bromo)

+ N-Methylcyclohexylamine

IMPURITY C (EP)
(Des-bromo)

+ N-Methylcyclohexylamine

Reagent: N-Methylcyclohexylamine
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Click to download full resolution via product page

Caption: Parallel synthesis pathway showing how unbrominated starting material carries

through to form Impurity C.

Theoretical Degradation Pathway (Secondary)
While process carryover is the primary source, researchers must acknowledge a secondary

theoretical mechanism relevant to stability studies: Photolytic Debromination.

Mechanism: Aryl bromides are susceptible to homolytic bond cleavage under UV irradiation

(hν).[1]

Process: Exposure of Bromhexine solutions to intense UV light can generate a radical

intermediate, which abstracts a hydrogen atom from the solvent to form the monobromo

(Impurity D) and eventually the des-bromo (Impurity C) analogs.

Relevance: This is rare in solid-state stability but relevant for dilute liquid formulations

exposed to light.[1] In GMP manufacturing, however, Impurity C is almost exclusively a

synthetic byproduct.

Detection and Control Strategies
Critical Control Points (CCP)
To prevent Impurity C, control must be exerted before the final synthesis steps.
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CCP Stage Action Required Acceptance Criteria

Starting Material
GC/HPLC analysis of 2-amino-

3,5-dibromobenzaldehyde.

Limit 2-aminobenzaldehyde to

< 0.10%.[1][7]

Intermediate

Monitor benzyl alcohol

intermediate for unbrominated

species.

NMT 0.15% des-bromo

alcohol.

Purification
Recrystallization of final

Bromhexine HCl.

Challenge: Impurity C co-

crystallizes due to high

structural similarity. Prevention

is superior to removal.[1]

Analytical Characterization (HPLC-UV)
Impurity C can be distinguished from Bromhexine by its retention time and UV spectrum.[1]

Lacking bromine atoms, it is less lipophilic and has a shifted UV absorption maximum.[1]

Relative Retention Time (RRT): Typically ~0.2 – 0.4 (elutes significantly earlier than

Bromhexine due to lower lipophilicity).[1]

UV Spectrum: The absence of bromine auxochromes causes a hypsochromic shift (blue

shift) compared to the parent molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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